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Compound of Interest

Compound Name:
6-Azaspiro[3.4]octane-7-carboxylic

acid

Cat. No.: B15266612

Get Quote

In the quest for novel therapeutics, medicinal chemists are increasingly moving away from

planar, aromatic structures towards more three-dimensional molecular architectures.

Spirocyclic N-heterocycles, such as 6-Azaspiro[3.4]octane-7-carboxylic acid, are privileged

building blocks in this endeavor.[1] Their rigid, defined spatial arrangement can enforce a

specific conformation upon a drug candidate, leading to enhanced binding affinity and

selectivity for its biological target.

The 6-Azaspiro[3.4]octane core is a non-natural amino acid that can be considered a

constrained proline analogue.[2] Proline's unique cyclic structure already imparts significant

conformational restrictions to peptide chains; the spirocyclic fusion of a cyclobutane ring further

rigidifies this framework.[2] This has profound implications for drug design, as it allows for the

precise orientation of key pharmacophoric features. The carboxylic acid functional group serves

as a critical handle for peptide bond formation or as a key interaction point (e.g., hydrogen

bond donor/acceptor) within a receptor's binding pocket, while also influencing the molecule's

overall solubility and pharmacokinetic properties.[3]

Physicochemical and Spectroscopic Profile
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The parent compound, 6-Azaspiro[3.4]octane-7-carboxylic acid, is typically handled and

supplied as its hydrochloride salt or with the amine protected, most commonly with a tert-

Butoxycarbonyl (Boc) group, to facilitate synthesis and improve stability.

Key Properties
Property Value Source

Compound Name
6-Azaspiro[3.4]octane-7-

carboxylic acid hydrochloride
[4]

CAS Number 2219376-39-1 [4]

Molecular Formula C₈H₁₄ClNO₂ [4]

Molecular Weight 191.65 g/mol N/A

Physical Form Powder [4]

Related CAS (Boc-protected) 2168160-42-5, 1980007-51-9 [5][6][7]

Related Formula (Boc-

protected)
C₁₃H₂₁NO₄ [6][7]

Related MW (Boc-protected) 255.31 g/mol [6][7]

Spectroscopic Characterization
While specific spectra depend on the exact form (salt, protected, etc.) and solvent, the following

are expected spectroscopic signatures based on the molecule's structure:

¹H NMR: Protons on the cyclobutane ring would appear as complex multiplets in the aliphatic

region. The protons adjacent to the nitrogen and the carboxylic acid alpha-proton would be

deshielded. The N-H proton (in the salt form) and the COOH proton would appear as broad

singlets, with their chemical shifts being highly dependent on solvent and concentration.

¹³C NMR: The spectrum would show distinct signals for the spirocyclic carbon, the carbonyl

carbon of the carboxylic acid (~170-180 ppm), and several signals in the aliphatic region

corresponding to the carbons of the two rings.[8]
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IR Spectroscopy: Key absorptions would include a very broad O-H stretch from the

carboxylic acid (centered around 3000 cm⁻¹), a sharp C=O stretch (~1710 cm⁻¹), and N-H

stretching bands in the 3200-3400 cm⁻¹ region for the deprotected amine.[9]

Synthesis and Methodologies
The synthesis of azaspiro[3.4]octanes can be approached through several strategic routes,

typically involving the annulation of one ring onto a pre-existing cyclic precursor.[10] Common

strategies rely on robust reactions like intramolecular Sₙ2 alkylations or cycloadditions.[1]

Conceptual Synthetic Workflow
A plausible and efficient route involves constructing the pyrrolidine ring onto a cyclobutane

precursor. This often begins with a commercially available starting material that can be

elaborated to introduce the necessary functionalities for cyclization. The workflow below

illustrates this conceptual approach, highlighting the use of a Boc protecting group to control

reactivity.
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Synthetic Workflow for 6-Azaspiro[3.4]octane-7-carboxylic acid

Cyclobutanone

Functionalized Cyclobutane
(e.g., via Wittig or Horner-Wadsworth-Emmons)

 Olefination 

Michael Addition of Glycine Equivalent

 Conjugate Addition 

Boc-Protected Intermediate

 Amine Protection 

Intramolecular Cyclization

 Activation & Ring Closure 

Boc-6-Azaspiro[3.4]octane
Ester Intermediate

Ester Hydrolysis

 Saponification (e.g., LiOH) 

Final Product (Boc-protected)

Deprotection (e.g., TFA or HCl)

 Acidolysis 

Final Product (HCl Salt)

Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of 6-Azaspiro[3.4]octane-7-carboxylic acid.
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Example Protocol: Intramolecular Cyclization
(Hypothetical)
This protocol outlines a critical step: the intramolecular Sₙ2 alkylation to form the spirocyclic

core. This assumes the synthesis of a suitable linear precursor, such as an N-Boc-protected

amino ester with a leaving group (e.g., tosylate or mesylate) on the cyclobutane moiety.

Objective: To execute the ring-closing reaction to form the N-Boc-6-azaspiro[3.4]octane ester.

Materials:

Linear precursor (N-Boc, methyl ester, cyclobutylmethyl tosylate)

Sodium hydride (NaH), 60% dispersion in mineral oil

Anhydrous N,N-Dimethylformamide (DMF)

Anhydrous Tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl)

Ethyl acetate

Brine

Procedure:

Reactor Setup: A flame-dried, three-neck round-bottom flask is equipped with a magnetic

stirrer, a nitrogen inlet, a thermometer, and a dropping funnel. The system is purged with dry

nitrogen.

Reagent Preparation: Sodium hydride (1.2 equivalents) is carefully washed with anhydrous

hexanes to remove mineral oil and then suspended in anhydrous DMF under nitrogen.

Causality:NaH is a strong, non-nucleophilic base required to deprotonate the Boc-

protected amine's carbamate proton, forming a transient nucleophile for the cyclization.

DMF is a polar aprotic solvent that effectively solvates the resulting sodium salt.
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Precursor Addition: The linear precursor (1.0 equivalent) is dissolved in anhydrous THF and

added dropwise to the stirred NaH suspension at 0 °C.

Causality:The dropwise addition at low temperature controls the exothermic deprotonation

reaction and minimizes potential side reactions.

Reaction: The reaction mixture is allowed to warm to room temperature and then gently

heated to 50-60 °C. The progress is monitored by TLC or LC-MS.

Causality:Heating provides the necessary activation energy for the intramolecular Sₙ2

displacement of the tosylate leaving group, favoring the formation of the sterically

constrained five-membered ring.

Quenching: Upon completion, the reaction is cooled to 0 °C and cautiously quenched by the

slow addition of saturated aqueous NH₄Cl.

Causality:Quenching neutralizes any unreacted NaH and protonates the resulting alkoxide

or other basic species.

Extraction and Purification: The mixture is partitioned between ethyl acetate and water. The

organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, filtered,

and concentrated under reduced pressure. The crude product is then purified by column

chromatography on silica gel.

Self-Validation: The identity and purity of the resulting spirocyclic ester are confirmed using ¹H

NMR, ¹³C NMR, and mass spectrometry, ensuring the correct structure has been formed before

proceeding to the final hydrolysis and deprotection steps.

Applications in Drug Discovery and Development
The strategic incorporation of 6-Azaspiro[3.4]octane-7-carboxylic acid into a drug candidate

can positively modulate multiple molecular properties critical for therapeutic success.
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Drug Design Logic

6-Azaspiro[3.4]octane
-7-carboxylic acid

Structural Rigidity Novel 3D Vector Carboxylic Acid Handle

Reduced Conformational Entropy
(Improved Binding Affinity) Enhanced Target Selectivity Escape from 'Flatland'

(Improved Physicochemical Properties) Access to Novel IP Space Key Binding Interactions
(H-Bonding, Salt Bridge)

Attachment Point for
Further Synthesis

Click to download full resolution via product page

Caption: The role of the azaspiro[3.4]octane scaffold in improving drug properties.

Enhanced Potency and Selectivity: By locking a flexible portion of a molecule into a defined

bioactive conformation, the entropic penalty of binding is reduced, which can lead to a

significant increase in potency. The unique 3D shape can also improve selectivity by favoring

binding to the intended target over off-targets.

Improved Physicochemical Properties: Replacing flat aromatic rings with saturated

spirocycles generally increases the fraction of sp³-hybridized carbons (Fsp³). This is strongly

correlated with improved solubility, reduced metabolic liability, and better overall

developability of a drug candidate.[11]

Navigating Intellectual Property: As a novel and less-explored building block, the use of

azaspiro[3.4]octanes can help create structurally distinct new chemical entities, providing a

clear path to novel intellectual property.[11]

Bioisosteric Replacement: This scaffold can serve as a bioisostere for other cyclic or bicyclic

amino acids, offering a new tool for chemists to fine-tune the properties of a lead compound

while maintaining the key interactions necessary for biological activity.
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Conclusion
6-Azaspiro[3.4]octane-7-carboxylic acid is more than just another amino acid analogue; it is

a powerful strategic tool for the modern medicinal chemist. Its inherent conformational rigidity,

three-dimensional character, and synthetic tractability provide a robust platform for designing

next-generation therapeutics. By enabling the exploration of novel chemical space and offering

a route to improved potency, selectivity, and pharmacokinetic properties, this scaffold is poised

to play an increasingly important role in the development of innovative medicines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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